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Compound of Interest

Compound Name: 4-Bromo-3-methoxyaniline

Cat. No.: B105682 Get Quote

CAS Number: 19056-40-7[1][2][3][4][5]

This in-depth guide serves as a technical resource for researchers, scientists, and drug

development professionals interested in 4-Bromo-3-methoxyaniline. It covers the compound's

chemical and physical properties, detailed experimental protocols for its synthesis, and its

applications in organic synthesis and pharmaceutical research.

Chemical and Physical Properties
4-Bromo-3-methoxyaniline is an aromatic amine containing both a bromine atom and a

methoxy group. These functional groups make it a versatile intermediate for creating more

complex molecules.[6] Its key properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C7H8BrNO [1][2][7]

Molecular Weight 202.05 g/mol [1][2][7]

Melting Point 96-100 °C [8][9]

Appearance
White to brown crystalline

powder or yellow solid
[8][9]

Purity (Typical) 97-98% [1]

SMILES String COc1cc(N)ccc1Br [7]

InChI Key
RUTNWXBHRAIQSP-

UHFFFAOYSA-N
[7]

Spectroscopic Data
¹H NMR (DMSO-d6, 400 MHz): δ 7.1 (d, 1H), 6.31 (s, 1H), 6.1 (d, 1H), 5.27 (bs, 2H), 3.72 (s,

3H) ppm.[8]

Safety Information
4-Bromo-3-methoxyaniline is classified as harmful if swallowed and may cause an allergic

skin reaction.[7] Appropriate personal protective equipment, including gloves, eye protection,

and a dust mask, should be used when handling this compound.

Hazard Classification GHS Codes

Acute Toxicity, Oral (Category 4) H302

Skin Sensitization (Category 1) H317

Experimental Protocols
Synthesis of 4-Bromo-3-methoxyaniline from 2-Bromo-5-
nitroanisole

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://synquestlabs.com/ProductV2/ProductDetail/51667
https://www.scbt.com/p/4-bromo-3-methoxyaniline-19056-40-7
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methoxyaniline
https://synquestlabs.com/ProductV2/ProductDetail/51667
https://www.scbt.com/p/4-bromo-3-methoxyaniline-19056-40-7
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methoxyaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6465920.htm
https://www.echemi.com/products/pd180727107181-4-bromo-3-methoxyaniline.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6465920.htm
https://www.echemi.com/products/pd180727107181-4-bromo-3-methoxyaniline.html
https://synquestlabs.com/ProductV2/ProductDetail/51667
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methoxyaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6465920.htm
https://www.benchchem.com/product/b105682?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methoxyaniline
https://www.benchchem.com/product/b105682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the reduction of a nitro group to an amine.

Reaction:

2-Bromo-5-nitroanisole 4-Bromo-3-methoxyaniline
  Zn, NH4Cl, THF, Reflux

p-Nitrochlorobenzene 3-Bromo-4-fluoronitrobenzene
  Bromination

3-Bromo-4-methoxynitrobenzene
  Etherification

4-Bromo-3-methoxyaniline
  Nitro-reduction

4-Bromo-3-methoxyaniline

Biaryl Compound

  Pd Catalyst, Base

Aryl Boronic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105682#4-bromo-3-methoxyaniline-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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